Cas no 1279038-29-7 ((2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid)
(2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R,4R)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid
- ST2401527
- (2r,4r)-4-boc-aminopyrrolidine-2-carboxylic acid
- (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid
- (2R,4R)-4-[(TERT-BUTOXYCARBONYL)AMINO]PYRROLIDINE-2-CARBOXYLIC ACID
- (2R,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-2-carboxylic acid
- (2R,4R)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylicacid
- 1279038-29-7
- SCHEMBL18336208
- D-Proline, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (4R)-
- AKOS015923267
- (4R)-4-(Boc-amino)-D-proline
- CS-0112832
- MFCD09954294
- s11083
- (2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid
-
- Inchi: 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-6-4-7(8(13)14)11-5-6/h6-7,11H,4-5H2,1-3H3,(H,12,15)(H,13,14)/t6-,7-/m1/s1
- InChI Key: ZLTYSXLMVYGBJO-RNFRBKRXSA-N
- SMILES: O(C(N[C@H]1CN[C@@H](C(=O)O)C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 230.12665706g/mol
- Monoisotopic Mass: 230.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.7
- XLogP3: -2
(2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109005492-5g |
(2R,4R)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid |
1279038-29-7 | 95% | 5g |
$2,556.72 | 2022-04-03 | |
| Alichem | A109005492-10g |
(2R,4R)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid |
1279038-29-7 | 95% | 10g |
$3,718.50 | 2022-04-03 | |
| Alichem | A109005492-25g |
(2R,4R)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid |
1279038-29-7 | 95% | 25g |
$6,271.20 | 2022-04-03 | |
| Chemenu | CM371988-1g |
(2R,4R)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid |
1279038-29-7 | 95%+ | 1g |
$1033 | 2024-08-02 | |
| Aaron | AR000Y8W-250mg |
D-Proline, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (4R)- |
1279038-29-7 | 97% | 250mg |
$327.00 | 2025-02-12 | |
| Aaron | AR000Y8W-500mg |
D-Proline, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (4R)- |
1279038-29-7 | 97% | 500mg |
$491.00 | 2025-02-12 | |
| Aaron | AR000Y8W-1g |
D-Proline, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (4R)- |
1279038-29-7 | 97% | 1g |
$734.00 | 2025-02-12 | |
| 1PlusChem | 1P000Y0K-100mg |
D-Proline, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (4R)- |
1279038-29-7 | 95% | 100mg |
$367.00 | 2023-12-25 | |
| 1PlusChem | 1P000Y0K-250mg |
D-Proline, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (4R)- |
1279038-29-7 | 95% | 250mg |
$606.00 | 2023-12-25 | |
| A2B Chem LLC | AA43284-250mg |
(2R,4R)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid |
1279038-29-7 | 95% | 250mg |
$523.00 | 2024-04-20 |
(2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on (2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid
Comprehensive Overview of (2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid (CAS No. 1279038-29-7)
(2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid (CAS No. 1279038-29-7) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and carboxylic acid functionality, serves as a critical intermediate in the development of peptidomimetics, protease inhibitors, and other bioactive molecules. Its stereochemistry at the 2R,4R positions ensures high enantioselectivity, making it invaluable for asymmetric synthesis and drug discovery.
The growing demand for chiral building blocks in medicinal chemistry has positioned (2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid as a sought-after reagent. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "chiral amino acid synthesis" to explore its applications. Recent trends highlight its role in designing COVID-19 antiviral candidates and cancer therapeutics, aligning with global health priorities. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in peptide drug development.
From a structural perspective, the Boc group in this compound offers stability under acidic conditions, enabling selective deprotection during multi-step syntheses. The carboxylic acid moiety facilitates conjugation with amines or alcohols, supporting the creation of amides or esters—key linkages in prodrugs and biomaterials. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and stereochemical integrity, addressing quality control concerns in API manufacturing.
Environmental and regulatory considerations are also pivotal. Unlike hazardous intermediates, (2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid is classified as non-toxic under standard handling protocols, appealing to green chemistry initiatives. FAQs such as "Boc deprotection methods" or "scalable synthesis of chiral pyrrolidines" reflect user interest in optimizing its use. Innovations in flow chemistry and biocatalysis have further streamlined its production, reducing waste and costs.
In summary, (2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid (CAS No. 1279038-29-7) bridges academic research and industrial applications, driven by its versatility and alignment with sustainable chemistry goals. Its prominence in drug discovery pipelines and response to emerging health challenges underscores its enduring relevance in the chemical sciences.
1279038-29-7 ((2R,4R)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)